2-(2,6-dimethylmorpholin-4-yl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• Molecular Formula: C22H26N4O3S2
• Molecular Weight: 458.6 g/mol
• IUPAC Name: (5Z)-5-[[2-(2,6-dimethylmorpholin-4-yl)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-3-propan-2-yl-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H26N4O3S2/c1-12(2)26-21(28)17(31-22(26)30)9-16-19(24-10-14(4)29-15(5)11-24)23-18-13(3)7-6-8-25(18)20(16)27/h6-9,12,14-15H,10-11H2,1-5H3/b17-9-
• InChI Key: ZMOMTJLGTKTMSG-MFOYZWKCSA-N
• Isomeric SMILES: CC1CN(CC(O1)C)C2=C(C(=O)N3C=CC=C(C3=N2)C)/C=C\4/C(=O)N(C(=S)S4)C(C)C
• Canonical SMILES: CC1CN(CC(O1)C)C2=C(C(=O)N3C=CC=C(C3=N2)C)C=C4C(=O)N(C(=S)S4)C(C)C

Description

This compound belongs to a class of pyrido[1,2-a]pyrimidin-4-one derivatives featuring a thiazolidinone scaffold. Its structure includes:

• A (Z)-configured methylene bridge linking the pyrido-pyrimidinone core to a 3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene moiety, which introduces stereoelectronic effects and redox activity .
• A 9-methyl group on the pyrido-pyrimidinone ring, influencing steric bulk and metabolic stability.

Identifiers include AC1NY5IJ, HMS604J11, and MolPort-000-421-144, with synthetic routes likely involving condensation reactions between functionalized pyrimidinones and thiazolidinone precursors .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,6-dimethylmorpholin-4-yl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one involves multiple steps, each requiring specific reagents and conditions. The process typically begins with the preparation of the core pyrido[1,2-a]pyrimidin-4-one structure, followed by the introduction of the morpholine and thiazolidine moieties. The reaction conditions often involve the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound would likely involve large-scale reactors and continuous flow processes to optimize efficiency and scalability. The use of automated systems for monitoring and controlling reaction parameters would be essential to maintain consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

2-(2,6-dimethylmorpholin-4-yl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups involved.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents under acidic or basic conditions.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents in solvents like ethanol or tetrahydrofuran.

Substitution: Halogenating agents, nucleophiles, or electrophiles in appropriate solvents and temperatures.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce alcohols or amines.

Scientific Research Applications

2-(2,6-dimethylmorpholin-4-yl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one has several applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its therapeutic potential in treating diseases due to its unique structural features.

Industry: Utilized in the development of new materials or as a catalyst in industrial processes.

Mechanism of Action

The mechanism of action of 2-(2,6-dimethylmorpholin-4-yl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key analogs differ in substituents on the morpholinyl/piperidinyl and thiazolidinone moieties, altering physicochemical and biological properties.

Table 1: Structural and Functional Comparison of Analogs

Compound ID/Identifier	Morpholinyl/Piperidinyl Substituent	Thiazolidinone Substituent	Notable Properties/Activities
Target Compound (AC1NY5IJ)	2,6-Dimethylmorpholin-4-yl	3-Isopropyl	High lipophilicity (logP ~3.8*)
361995-00-8	2,6-Dimethylmorpholin-4-yl	3-Isobutyl	Enhanced metabolic stability
372974-19-1	2,6-Dimethylmorpholin-4-yl	3-Butyl	Reduced solubility (logP ~4.2*)
374097-55-9	4-Methylpiperazin-1-yl	3-Tetrahydrofurfuryl	Improved aqueous solubility
Compounds 3–7	Varied amines	Aryl/alkyl groups	Analgesic/anti-inflammatory activity

*Predicted values based on substituent contributions .

Impact of Substituent Modifications

• Morpholinyl vs. Piperazinyl Groups : Replacement of 2,6-dimethylmorpholin-4-yl with 4-methylpiperazin-1-yl (e.g., 374097-55-9) increases basicity, enhancing solubility in acidic environments .
• 3-Isobutyl (361995-00-8): Increased alkyl chain length may improve metabolic stability but reduce diffusion rates . Aryl substituents (e.g., Compounds 3–7 ): Introduce π-π stacking interactions, correlating with enhanced analgesic activity.

Research Findings and Mechanistic Insights

• QSAR Studies: Electronic descriptors (e.g., HOMO-LUMO gaps) correlate with bioactivity in thiazolidinone derivatives. The target compound’s HOMO (-6.2 eV*) suggests nucleophilic reactivity, aligning with its proposed antioxidant mechanism .
• Crystallographic Data: Analog structures resolved via SHELX programs reveal planar thiazolidinone rings, facilitating π-stacking with biological targets .
• Synergistic Effects: Minor substituent changes (e.g., methyl to isopropyl) amplify activity synergies, as seen in poplar bud metabolites with mixed phenylpropenoids .

Biological Activity

The compound 2-(2,6-dimethylmorpholin-4-yl)-3-[(Z)-(3-isopropyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a complex organic molecule that has garnered attention for its potential biological activities. This article aims to provide a detailed overview of its biological activity, including mechanisms of action, therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound features a pyrido-pyrimidine core with various substituents that contribute to its biological properties. The presence of the thiazolidinone moiety is particularly significant due to its known biological activities.

Key Functional Groups

• Morpholine : Imparts solubility and potential interaction with biological targets.
• Thiazolidinone : Known for various pharmacological effects including anti-inflammatory and antimicrobial properties.
• Pyrido-pyrimidine : Associated with kinase inhibition and other therapeutic effects.

Antimicrobial Activity

Research indicates that thiazolidinone derivatives exhibit significant antimicrobial properties. The compound may inhibit bacterial growth by targeting specific enzymes crucial for cell wall synthesis.

The thiazolidinone scaffold has been shown to inhibit Mur ligases, enzymes essential for bacterial cell wall synthesis. This mechanism leads to cell lysis and death of susceptible bacterial strains .

Antidiabetic Potential

Compounds containing thiazolidinone structures are known to activate peroxisome proliferator-activated receptor gamma (PPAR-γ), which plays a critical role in glucose metabolism and insulin sensitivity.

Activation of PPAR-γ enhances insulin sensitivity and promotes adipocyte differentiation, leading to improved glucose homeostasis. This effect is particularly beneficial in the management of type 2 diabetes .

Antioxidant Activity

The compound may also exhibit antioxidant properties by scavenging reactive oxygen species (ROS), thereby protecting cells from oxidative stress-related damage.

In Vitro Studies

• Antimicrobial Efficacy : A study evaluated the compound's effectiveness against various bacterial strains. Results indicated an EC50 value of 0.85 µg/mL against Alternaria solani and 2.29 µg/mL against Phoma lingam, demonstrating potent antifungal activity .
• Antidiabetic Effects : In cell culture studies, the compound enhanced glucose uptake in adipocytes through PPAR-γ activation, indicating potential use as an antidiabetic agent.

In Vivo Studies

• Diabetes Model : In a rat model of diabetes, administration of the compound resulted in significant reductions in blood glucose levels compared to control groups, suggesting its therapeutic potential in managing diabetes.
• Bacterial Infection Model : In animal models infected with pathogenic bacteria, treatment with the compound led to reduced bacterial load and improved survival rates, supporting its use as an antimicrobial agent.

Data Table of Biological Activities

Activity Type	Mechanism of Action	Reference
Antimicrobial	Inhibition of Mur ligases
Antidiabetic	PPAR-γ activation
Antioxidant	Scavenging of reactive oxygen species (ROS)